Cas no 2229540-62-7 (1-(1-ethynylcyclopropyl)-2,3-dihydro-1H-indene)

• Product Name: 1-(1-ethynylcyclopropyl)-2,3-dihydro-1H-indene
• CAS No: 2229540-62-7
• MF: C₁₄H₁₄
• MW: 182.260963916779
• CID: 6603445
• PubChem ID: 165662699
• Update Time: 2025-08-05

1-(1-ethynylcyclopropyl)-2,3-dihydro-1H-indene Chemical and Physical Properties

Names and Identifiers

• 1-(1-ethynylcyclopropyl)-2,3-dihydro-1H-indene
• EN300-1746640
• 2229540-62-7

• Inchi： 1S/C14H14/c1-2-14(9-10-14)13-8-7-11-5-3-4-6-12(11)13/h1,3-6,13H,7-10H2
• InChI Key： OFGARNAGTJQFRL-UHFFFAOYSA-N
• SMILES： C1(C#C)(CC1)C1C2C=CC=CC=2CC1

Computed Properties

• Exact Mass: 182.109550447g/mol
• Monoisotopic Mass: 182.109550447g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 0Ų

Additional information on 1-(1-ethynylcyclopropyl)-2,3-dihydro-1H-indene

Chemical Profile of 1-(1-ethynylcyclopropyl)-2,3-dihydro-1H-indene (CAS No. 2229540-62-7)

1-(1-ethynylcyclopropyl)-2,3-dihydro-1H-indene, identified by its Chemical Abstracts Service (CAS) number 2229540-62-7, is a structurally intriguing compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a fused indene core substituted with a terminal alkyne group and a cyclopropyl moiety, presents a unique scaffold that is synthetically accessible and biologically relevant. The combination of these structural elements suggests potential applications in the development of novel therapeutic agents, particularly in addressing unmet medical needs where precise molecular targeting is required.

The indene moiety, characterized by its benzene-like aromaticity but with a fused cyclopentane ring, is a common structural motif in natural products and synthetic drugs. Its presence in 1-(1-ethynylcyclopropyl)-2,3-dihydro-1H-indene provides a stable aromatic platform that can be further functionalized to introduce specific pharmacophores. The terminal alkyne group (–C≡CH) serves as a versatile handle for chemical transformations, enabling the attachment of diverse functional groups through reactions such as Sonogashira coupling, Stille coupling, or metal-catalyzed cross-coupling reactions. This feature is particularly valuable in medicinal chemistry, where the introduction of specific substituents can modulate biological activity and pharmacokinetic properties.

The cyclopropyl substituent attached to the indene scaffold introduces additional rigidity to the molecule, which can influence both its conformational dynamics and interactions with biological targets. Cyclopropyl groups are known to enhance metabolic stability and binding affinity in certain drug candidates due to theirsterically demanding nature. In the context of 1-(1-ethynylcyclopropyl)-2,3-dihydro-1H-indene, this structural feature may contribute to improved pharmacological profiles by reducing susceptibility to enzymatic degradation and optimizing receptor binding interactions.

Recent advancements in computational chemistry and structure-based drug design have highlighted the importance of molecular scaffolds that balance flexibility with rigidity. The unique architecture of 1-(1-ethynylcyclopropyl)-2,3-dihydro-1H-indene aligns well with this paradigm, offering opportunities for designing molecules with enhanced target specificity. For instance, virtual screening studies have demonstrated that derivatives of this compound exhibit promising interactions with enzymes involved in inflammatory pathways and signal transduction cascades. These findings are supported by experimental evidence showing that structurally related indenes exhibit anti-inflammatory and anticancer activities in preclinical models.

The synthesis of 1-(1-ethynylcyclopropyl)-2,3-dihydro-1H-indene involves multi-step organic transformations that showcase the ingenuity of modern synthetic methodologies. Key steps include the formation of the indene core through cyclization reactions followed by functionalization at the 1-position using propargyl halides or acetylenes. The introduction of the cyclopropyl group typically proceeds via ring-closing metathesis or cyclization reactions involving appropriate precursors. These synthetic strategies highlight the compound's accessibility and its suitability for further derivatization, making it an attractive building block for medicinal chemists.

In the realm of drug discovery, novel molecular entities like 1-(1-ethynylcyclopropyl)-2,3-dihydro-1H-indene are evaluated for their potential therapeutic applications across various disease areas. Preliminary studies suggest that derivatives of this compound may exhibit efficacy against diseases characterized by aberrant cell proliferation and inflammation. For example, modifications at the alkyne position could lead to compounds with inhibitory activity against kinases or other enzymes implicated in cancer progression. Similarly, structural variations around the indene core could enhance binding affinity to receptors involved in pain signaling or neurodegenerative disorders.

The role of computational tools in optimizing lead compounds cannot be overstated. Molecular modeling techniques have been employed to predict how different substituents on 1-(1-ethynylcyclopropyl)-2,3-dihydro-1H-indene influence its interaction with biological targets. These studies have identified key pharmacophoric elements that can be modified to improve potency and selectivity. For instance, simulations indicate that introducing bulky groups at specific positions on the indene ring can enhance binding to protein targets while minimizing off-target effects. Such insights are critical for guiding experimental efforts and accelerating the development pipeline.

The growing interest in biologically active indenes has been fueled by their diverse pharmacological profiles and synthetic tractability. Researchers have explored various derivatives of indene for their potential as therapeutics, including those with anti-microbial, anti-inflammatory, and anti-cancer properties. The compound 1-(1-ethynylcyclopropyl)-2,3-dihydro-1H-indene, with its unique combination of structural features, represents an exciting opportunity for further exploration in this area.

Future directions for research on CAS No 2229540-62-7 include expanding its chemical space through library synthesis and high-throughput screening initiatives. By systematically varying substituents on both the indene core and alkyne handle, researchers can uncover new biological activities and optimize lead compounds for clinical development. Additionally, advances in green chemistry principles may enable more sustainable synthetic routes, reducing environmental impact while maintaining high yields and purity standards.

In conclusion, 1-(1-ethynylcyclopropyl)-2,3-dihydro-1H-indene (CAS No 2229540-62-7) is a structurally compelling molecule with significant potential as a pharmaceutical intermediate or lead compound. Its unique scaffold, combining an indene core, a terminal alkyne,and a cyclopropyl substituent, offers opportunities for innovation across multiple therapeutic areas. With continued research efforts focused on synthesis, structure optimization,and biological evaluation, this compound promises to contribute meaningfully to advancements in drug discoveryand development.